Cas no 89964-91-0 (1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone)

• Product Name: 1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone
• CAS No: 89964-91-0
• MF: C₁₈H₃₀N₂O₁₁
• MW: 450.437606334686
• CID: 584696
• PubChem ID: 71327019
• Update Time: 2025-04-19

1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone
• 89964-91-0
• DTXSID60756132

• Inchi： 1S/C18H30N2O11/c21-15-11-28-13-17(23)30-9-7-27-8-10-31-18(24)14-29-12-16(22)20-2-4-26-6-5-25-3-1-19-15/h1-14H2,(H,19,21)(H,20,22)
• InChI Key： CHEWPOLLKLOHDD-UHFFFAOYSA-N
• SMILES： O1CCNC(COCC(=O)OCCOCCOC(COCC(NCCOCC1)=O)=O)=O

Computed Properties

• Exact Mass: 450.18495978g/mol
• Monoisotopic Mass: 450.18495978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 157Ų